2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(2-fluoro-5-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-2-5-13(16)10(6-8)9-3-4-12(15)11(7-9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: PEVXRDATLFJNQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID80681194
• Molecular Weight: 264.68 g/mol
• CAS RN: 1178181-54-8

Description

2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid (CFMB) is an aromatic acid compound with a molecular weight of 237.58 g/mol. It is an important intermediate for the synthesis of many pharmaceuticals and fine chemicals. CFMB has been widely studied in recent years due to its potential applications in scientific research, drug discovery, and other industrial applications.

Scientific Research Applications

2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% has been widely used in scientific research due to its unique properties. It has been used as a building block for the synthesis of various organic compounds, including pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of polymers, surfactants, and other materials.

Mechanism of Action

2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% is a potent inhibitor of the enzyme cyclooxygenase (COX). COX is responsible for the synthesis of prostaglandins, which are involved in the regulation of inflammation and pain. By inhibiting the activity of COX, 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% can reduce inflammation and pain.
Biochemical and Physiological Effects
2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of prostaglandins, which can reduce inflammation and pain. It has also been shown to inhibit the activity of enzymes involved in the synthesis of leukotrienes, which can reduce inflammation and allergic reactions.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is soluble in a variety of organic solvents. It is also relatively inexpensive, making it a cost-effective reagent for lab experiments. However, 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% is a strong acid and can be corrosive to some materials. It should be handled with care to avoid any accidents.

Future Directions

The potential applications of 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% are vast, and there are many future directions for research. 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% could be used in the development of new drugs and drug delivery systems. It could also be used in the synthesis of polymers, surfactants, and other materials. Additionally, 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% could be used to study the mechanisms of inflammation and pain, as well as to develop new treatments for these conditions. Finally, 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% could be used to study the biochemical and physiological effects of other compounds.

Synthesis Methods

2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% can be synthesized through a two-step process. In the first step, 2-fluoro-5-methylbenzoic acid is reacted with thionyl chloride in anhydrous pyridine at a temperature of 80°C to form 2-chloro-5-methylbenzoic acid chloride. In the second step, the acid chloride is reacted with 2-fluorophenol in anhydrous dimethylformamide (DMF) at a temperature of 80°C to form 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%.